Cas no 866345-61-1 (3-(4-chlorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(4-chlorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866345-61-1
• MF: C₂₃H₁₈ClN₅
• MW: 399.875523090363
• CID: 6435871
• PubChem ID: 2135628
• Update Time: 2025-10-28

3-(4-chlorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine
• AKOS001835337
• F1602-0545
• 3-(4-chlorophenyl)-N-[(4-methylphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine
• 3-(4-chlorophenyl)-N-(4-methylbenzyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 3-(4-CHLOROPHENYL)-N-[(4-METHYLPHENYL)METHYL]-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• 866345-61-1

• Inchi： 1S/C23H18ClN5/c1-15-6-8-16(9-7-15)14-25-22-19-4-2-3-5-20(19)29-23(26-22)21(27-28-29)17-10-12-18(24)13-11-17/h2-13H,14H2,1H3,(H,25,26)
• InChI Key： FQNNUIHFJDIBCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C2N=C(C3C=CC=CC=3N2N=N1)NCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 399.1250733g/mol
• Monoisotopic Mass: 399.1250733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(4-chlorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine

Professional Introduction to Compound with CAS No. 866345-61-1 and Product Name: 3-(4-chlorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine

The compound with the CAS number 866345-61-1 and the product name 3-(4-chlorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The molecular framework of this compound integrates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies a triazoloquinazoline scaffold, which is a class of heterocycles that have demonstrated considerable promise in various therapeutic areas. The triazoloquinazoline moiety is known for its ability to interact with biological targets in multiple ways, including binding to enzymes and receptors. This structural motif has been extensively studied for its potential in developing treatments for a range of diseases, particularly those involving aberrant cellular signaling pathways.

The presence of a 4-chlorophenyl group at the C3 position and a 4-methylphenyl group at the N position introduces additional layers of complexity to the compound's pharmacological profile. These aromatic rings are not only key contributors to the compound's overall solubility and bioavailability but also play critical roles in modulating its interactions with biological targets. The chloro substituent on the phenyl ring is particularly noteworthy, as it can influence electronic properties and metabolic stability, while the methyl group provides steric hindrance that can fine-tune binding affinity.

Recent advancements in computational chemistry have enabled more precise modeling of how such compounds interact with biological systems. The integration of molecular docking studies with quantum mechanical calculations has allowed researchers to predict binding affinities and identify potential lead compounds more efficiently than ever before. In this context, 3-(4-chlorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine has been subjected to rigorous virtual screening to evaluate its potential as an inhibitor or modulator of key enzymes involved in cancer metabolism.

One of the most compelling aspects of this compound is its potential application in oncology research. Triazoloquinazoline derivatives have shown promise as inhibitors of enzymes such as kinases and cyclin-dependent kinases (CDKs), which are often overexpressed in cancer cells. The specific arrangement of substituents in 3-(4-chlorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine may confer selectivity for these targets while minimizing off-target effects. Preliminary studies suggest that this compound exhibits inhibitory activity against certain kinases at concentrations that are comparable to or even superior to those of existing clinical agents.

In addition to its potential in oncology, this compound has also been explored for its antimicrobial properties. The combination of a triazoloquinazoline core with aromatic substituents creates a molecular structure that can disrupt bacterial cell membranes or interfere with essential metabolic pathways. Emerging evidence indicates that such derivatives may be effective against multidrug-resistant strains of bacteria, making them valuable candidates for developing new antibiotics.

The synthesis of 3-(4-chlorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine presents unique challenges due to the complexity of its heterocyclic framework. However, advances in synthetic methodologies have made it possible to construct this molecule with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming the key carbon-carbon bonds within the triazoloquinazoline scaffold. Furthermore, modern purification techniques ensure that impurities are minimized, allowing for more reliable pharmacological testing.

As research into this compound progresses, interdisciplinary collaboration between synthetic chemists and biologists will be essential for maximizing its therapeutic potential. Structure-activity relationship (SAR) studies will be crucial for identifying which structural modifications enhance biological activity while maintaining safety profiles. Concurrently, preclinical studies will provide insights into dosing regimens and potential side effects before human trials can commence.

The broader implications of discoveries like 3-(4-chlorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine extend beyond individual therapeutic applications. They exemplify how innovative molecular design can yield compounds with multiple points of interaction within biological systems—a strategy that is becoming increasingly important as resistance to existing drugs grows worldwide. By leveraging cutting-edge synthetic chemistry and computational biology tools researchers are paving the way toward more effective treatments for complex diseases.

In conclusion,866345-61-1 represents an exciting development in pharmaceutical chemistry due to its novel structure,triazoloquinazoline scaffold, aromatic substituents,and promising preclinical data supporting its use as an anticancer agent,antimicrobial agent, or both. As further research unfolds,this compound could emerge as one component within combination therapies designed to address complex pathologies by targeting multiple disease mechanisms simultaneously,ultimately improving patient outcomes across various therapeutic areas.